Cas no 10228-77-0 (Benzenamine, N-[(2-methylphenyl)methylene]-)

• Product name: Benzenamine, N-[(2-methylphenyl)methylene]-
• CAS No: 10228-77-0
• MF: C₁₄H₁₃N
• MW: 195.25972
• CID: 1132371
• PubChem ID: 641175

Benzenamine, N-[(2-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-[(2-methylphenyl)methylene]-
• 1-(2-methylphenyl)-N-phenylmethanimine
• N-[(E)-(2-methylphenyl)methylidene]aniline
• (E)-N-Phenyl-1-(o-tolyl)methanimine
• 10228-77-0
• DTXSID30348866
• SCHEMBL3131974
• 34143-82-3

• Inchi： InChI=1S/C14H13N/c1-12-7-5-6-8-13(12)11-15-14-9-3-2-4-10-14/h2-11H,1H3
• InChI Key： UPWKYMGPPVKLTD-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1C=NC2=CC=CC=C2

Computed Properties

• Exact Mass: 195.10489
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36
• LogP: 3.74560